Cas no 297162-49-3 (Azido-PEG6-CH2CO2-t-Bu)

Azido-PEG6-CH2CO2-t-Bu is a heterobifunctional PEG-based reagent featuring an azide group at one terminus and a tert-butyl ester at the other, linked by a hexaethylene glycol (PEG6) spacer. The azide group enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the tert-butyl ester provides a protected carboxylic acid functionality for further derivatization. The PEG6 spacer enhances solubility in aqueous and organic solvents, improving reaction efficiency in bioconjugation and crosslinking applications. This compound is particularly useful in peptide synthesis, material science, and drug delivery systems, where controlled functionalization and biocompatibility are critical. Its stability and versatility make it a valuable tool for researchers in chemical biology and pharmaceutical development.

Azido-PEG6-CH2CO2-t-Bu structure

Product Name:Azido-PEG6-CH2CO2-t-Bu

CAS No:297162-49-3

MF:C₁₈H₃₅N₃O₈

MW:421.485805749893

CID:3044832

PubChem ID:10905931

Update Time:2025-06-10

Azido-PEG6-CH2CO2-t-Bu Chemical and Physical Properties

Names and Identifiers

- Azido-PEG6-CH2CO2-t-Bu
- Azido-PEG6-CH2CO2t-butyl ester
- AZIDO-PEG6-CH2CO2TBU
- N3-PEG6-CH2COOtBu
- Azido-PEG6-C1-Boc
- Azido-PEG6-CH2COOtBu
- Azido-PEG6-CH2COOH t-Bu Ester
- AKOS040741268
- 2-methylpropan-2-yl [(17-azido-3,6,9,12,15-pentaoxaheptadec-1-yl)oxy]acetate
- CS-0115473
- tert-butyl 20-azido-3,6,9,12,15,18-hexaoxaicosanoate
- FWZLCXSEDMBOJP-UHFFFAOYSA-N
- HY-140796
- tert-Butyl 20-azido-3,6,9,12,15,18-hexaoxaeicosanoate
- R14-0221
- DA-50901
- BP-22132
- 3,6,9,12,15,18-Hexaoxaeicosanoic acid, 20-azido-, 1,1-dimethylethylester
- G80705
- {2-[2-(2-{2-[2-(2-Azido-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester
- Tert-butyl 2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetate
- 297162-49-3
- Azido-PEG6-CH2CO2-tBu
- Inchi： 1S/C18H35N3O8/c1-18(2,3)29-17(22)16-28-15-14-27-13-12-26-11-10-25-9-8-24-7-6-23-5-4-20-21-19/h4-16H2,1-3H3
- InChI Key： FWZLCXSEDMBOJP-UHFFFAOYSA-N
- SMILES： C(OCC(=O)OC(C)(C)C)COCCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

Exact Mass: 421.24241508g/mol
Monoisotopic Mass: 421.24241508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 29
Rotatable Bond Count: 22
Complexity: 439
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 96Å²

Experimental Properties

Color/Form: Solid powder

Azido-PEG6-CH2CO2-t-Bu Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Azido-PEG6-CH2CO2-t-Bu Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22132-1g	Azido-PEG6-CH2CO2-t-Bu	297162-49-3	98%	1g	17100.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22132-250mg	Azido-PEG6-CH2CO2-t-Bu	297162-49-3	98%	250mg	4845.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22132-500mg	Azido-PEG6-CH2CO2-t-Bu	297162-49-3	98%	500mg	9262.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22132-1g	Azido-PEG6-CH2CO2-t-Bu	297162-49-3	98%	1g	17100CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22132-250mg	Azido-PEG6-CH2CO2-t-Bu	297162-49-3	98%	250mg	4845CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22132-500mg	Azido-PEG6-CH2CO2-t-Bu	297162-49-3	98%	500mg	9262CNY	2021-05-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A936560-100mg	Azido-PEG6-C1-Boc	297162-49-3	≥95%	100mg	￥1,440.00	2022-09-29
Chemenu	CM339562-250mg	Azido-PEG6-C1-Boc	297162-49-3	95%+	250mg	$***	2023-03-29
Chemenu	CM339562-500mg	Azido-PEG6-C1-Boc	297162-49-3	95%+	500mg	$***	2023-03-29
Chemenu	CM339562-1g	Azido-PEG6-C1-Boc	297162-49-3	95%+	1g	$***	2023-03-29